Cas no 132871-11-5 ((3R)-1-benzyl-3-methylpiperazine)

• Product Name: (3R)-1-benzyl-3-methylpiperazine
• CAS No: 132871-11-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD03411918
• CID: 851105
• PubChem ID: 6923226
• Update Time: 2025-04-19

(3R)-1-benzyl-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3(R)-METHYL-PIPERAZINE
• (3R)-1-benzyl-3-methylpiperazine
• (R)-1-Benzyl-3-methylpiperazine
• (R)-1-benzyl-3-methyl-piperazine
• (R)-2-Methyl-4-benzylpiperazine
• (R)-3-Methyl-1-(phenylmethyl)piperazine
• 1-Benzyl-3(r)-methylpiperazine
• 1-benzyl-3S-methyl-piperazine
• 3-(R)-methyl-1-benzylpiperazine
• R-4BNMP
• 4-BENZYL-2--METHYLPIPERAZINE
• 4-BENZYL-2-(R)-METHYLPIPERAZINE
• (3R)-3-Methyl-1-(phenylmethyl)piperazine
• Piperazine, 3-methyl-1-(phenylmethyl)-, (3R)-
• AKOS016015883
• DTXSID60426106
• AB3084
• (r)-3-methyl-1-benzylpiperazine
• QOFUDSPYJDXBOF-LLVKDONJSA-N
• EN300-74663
• MFCD03411918
• AB14251
• CS-0183091
• SCHEMBL1471041
• 132871-11-5
• Z1171155265
• J-006238

• MDL： MFCD03411918
• Inchi： 1S/C12H18N2/c1-11-9-14(8-7-13-11)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11-/m1/s1
• InChI Key： QOFUDSPYJDXBOF-LLVKDONJSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN[C@H](C)C1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 281 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.529
• PSA: 15.27000
• LogP: 1.74700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines